![molecular formula C14H23NO5 B2374497 2-[(1S,5S,6R)-6-Methoxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid CAS No. 2470280-26-1](/img/structure/B2374497.png)
2-[(1S,5S,6R)-6-Methoxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(1S,5S,6R)-6-Methoxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid is a useful research compound. Its molecular formula is C14H23NO5 and its molecular weight is 285.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radical Cation Fragmentation
Studies on arylalkanol radical cations, such as those generated from compounds with similar structural features, have demonstrated the importance of side-chain fragmentation involving Cα−H and/or Cα−Cβ bond cleavage in understanding reaction mechanisms (E. Baciocchi et al., 1996). These findings are crucial for the development of new synthetic methodologies in organic chemistry.
Synthetic Methodologies
The synthesis of various stereoisomers of related compounds has been explored, highlighting the importance of understanding stereoisomerism in drug design and the potential for creating binding site ligands at specific transporters (C. Zhang et al., 1998). This research is indicative of the compound's relevance in medicinal chemistry for designing compounds with specific biological activities.
Platform for Functional Diversity
The synthesis approach to C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes has been described, showcasing the potential of using similar structures as platforms for creating diverse functional molecules (Jean-Baptiste Garsi et al., 2022). This approach can lead to the development of new drugs or materials with tailored properties.
Application in Synthesis
The detailed synthesis of related structures provides a foundation for the development of new synthetic routes and the exploration of chemical reactivity, which is essential for creating novel compounds with potential applications in various fields of chemistry and materials science (G. T. Wang et al., 2001).
Properties
IUPAC Name |
2-[(1S,5S,6R)-6-methoxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO5/c1-13(2,3)20-12(18)15-6-5-9-10(15)7-14(9,19-4)8-11(16)17/h9-10H,5-8H2,1-4H3,(H,16,17)/t9-,10-,14+/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSAWITDPNSMLNU-PKFCDNJMSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2C1CC2(CC(=O)O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H]2[C@@H]1C[C@]2(CC(=O)O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.